Cas no 105107-84-4 ((4S)-4-(Phenylthio)-L-proline Hydrochloride)

• Product Name: (4S)-4-(Phenylthio)-L-proline Hydrochloride
• CAS No: 105107-84-4
• MF: C₁₁H₁₄ClNO₂S
• MW: 259.75236082077
• MDL: MFCD11109939
• CID: 62520
• PubChem ID: 46705431
• Update Time: 2024-11-03

(4S)-4-(Phenylthio)-L-proline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-4-Phenylthio-L-proline hydrochloride
• (4S)-4-(Phenylthio)-L-proline hydrochloride
• (2S,4S)-4-Phenylsulfanyl-pyrrrolidine-2-carboxylic acid Hydrobromide
• (4S)-4-(Phenylthio)-
• MFCD11109939
• AC-2144
• Q-101026
• CS-0187341
• (2S,4S)-4-(phenylthio)pyrrolidine-2-carboxylic acid hydrochloride
• 105107-84-4
• (2S,4S)-4-phenylsulfanylpyrrolidine-2-carboxylic acid;hydrochloride
• AMY40642
• cis-4-Phenylthio-L-proline hydrochloride (H-L-Pro(4-SPh)-OH.HCl)
• DS-15496
• F11899
• AKOS016003348
• CIS-4-PHENYLTHIO-L-PROLINE HCL
• cis-4-(Phenylthio)-L-proline Hydrochloride;
• Cis-4-Phenylthio-L-prolinehydrochloride
• (4S)-4-(Phenylthio)-L-proline Hydrochloride

• MDL： MFCD11109939
• Inchi： 1S/C11H13NO2S.ClH/c13-11(14)10-6-9(7-12-10)15-8-4-2-1-3-5-8;/h1-5,9-10,12H,6-7H2,(H,13,14);1H/t9-,10-;/m0./s1
• InChI Key： XXNAGGDFBCTLQA-IYPAPVHQSA-N
• SMILES： Cl.S(C1C=CC=CC=1)[C@@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 259.04300
• Monoisotopic Mass: 259.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.63000
• LogP: 2.72460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives